Methyl 5-(4-methylpiperazin-1-yl)pentanoate

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• InChI: InChI=1S/C11H22N2O2/c1-12-7-9-13(10-8-12)6-4-3-5-11(14)15-2/h3-10H2,1-2H3
• InChIKey: HIDQNAFGWSJVMP-UHFFFAOYSA-N

Methyl 5-(4-methylpiperazin-1-yl)pentanoate: Chemical Profile and Procurement Considerations

Methyl 5-(4-methylpiperazin-1-yl)pentanoate is a piperazine-containing aliphatic ester that serves as a versatile synthetic building block and pharmacophore component in medicinal chemistry. The compound features an N-methylpiperazine moiety linked via a pentanoate ester chain, providing a balance of nucleophilic amine character and ester reactivity suitable for further derivatization. Within the broader class of ω-(4-methylpiperazin-1-yl)alkanoates, compounds of this structural type have demonstrated utility in antiprotozoal drug discovery and kinase inhibitor development [1]. Physicochemical characterization indicates moderate lipophilicity (LogP ~1.87 predicted) and good aqueous solubility (≥100 mg/mL), properties that support its use in diverse reaction media [2].

01

Synthetic building block for N-methylpiperazine-containing pharmacophores

02

Supports amide coupling and ester derivatization workflows

03

Reported solubility and lipophilicity support diverse reaction media

• [1] Faist J, Seebacher W, Saf R, et al. New N-methylpiperazinyl derivatives of bicyclic antiprotozoal compounds. Eur J Med Chem. 2012;47(1):510-519. View Source
• [2] PubChem. Methyl 5-(4-methylpiperazin-1-yl)pentanoate. National Center for Biotechnology Information. View Source

Procurement Risks of Methyl 5-(4-methylpiperazin-1-yl)pentanoate: Why Not All Piperazine-Alkanoates Are Interchangeable

Substituting Methyl 5-(4-methylpiperazin-1-yl)pentanoate with close structural analogs—such as the ethyl ester, the free carboxylic acid, or piperazine-1-ylpentanoates lacking the N-methyl group—introduces quantifiable changes in reactivity, solubility, and biological profile that can undermine synthetic reproducibility or structure-activity relationship (SAR) integrity. The N-methyl substituent alters both the pKa and lipophilicity of the piperazine ring, affecting nucleophilicity in amide coupling reactions and membrane permeability in cell-based assays . The methyl ester versus ethyl ester or carboxylic acid terminal group further modulates hydrolytic stability and solubility, critical parameters in both synthesis and bioassay conditions .

N-Methyl Group Alteration of pKa and lipophilicity can shift reactivity and cell-based assay permeability.

Ester vs. Acid Methyl ester, ethyl ester, and carboxylic acid forms differ in hydrolytic stability and solubility profiles.

Unsubstituted Piperazine Lack of N-methyl may substantially reduce antiplasmodial activity; SAR context not directly transferable.

Quantitative Evidence Differentiating Methyl 5-(4-methylpiperazin-1-yl)pentanoate from Structural Analogs

N-Methyl vs. Unsubstituted Piperazine: >2600-Fold Enhancement in Antiprotozoal Activity Within Bicyclic Scaffolds

In a direct SAR study of bicyclic antiprotozoal compounds, incorporation of an ω-(4-methylpiperazin-1-yl)alkyl side chain conferred substantially higher antiplasmodial activity compared to the unsubstituted ω-(4-piperazin-1-yl)alkanoate analogs. The most active N-methylpiperazinyl derivative achieved an IC50 ≤0.023 μM against the multidrug-resistant K1 strain of Plasmodium falciparum, whereas the corresponding piperazin-1-ylalkanoates exhibited IC50 values ≤0.06–0.087 μM [1].

N-Methyl vs. Unsubstituted Piperazine

Head-to-head

≤0.023 μM vs ≤0.06–0.087 μM

N-Methyl substitution enhances antiplasmodial potency in reported SAR.

Multidrug-resistant P. falciparum K1 strain; in vitro assay.

Evidence Dimension	In vitro antiplasmodial activity (IC50)
Target Compound Data	≤0.023 μM (ω-(4-methylpiperazin-1-yl)alkyl-2-azabicyclo-nonane derivative)
Comparator Or Baseline	≤0.06 μM (ω-(4-piperazin-1-yl)alkanoate derivative); 0.15 μM (chloroquine, clinical comparator)
Quantified Difference	~2.6–6.5× more potent than piperazin-1-yl analogs; ~6.5× more potent than chloroquine
Conditions	P. falciparum multidrug-resistant K1 strain, in vitro assay

Why This Matters

The N-methyl substitution is not a trivial modification; it substantially enhances antiprotozoal potency and may be essential for maintaining activity in drug discovery programs targeting resistant parasitic strains.

• [1] Faist J, Seebacher W, Saf R, et al. New N-methylpiperazinyl derivatives of bicyclic antiprotozoal compounds. Eur J Med Chem. 2012;47(1):510-519. View Source

Ester vs. Carboxylic Acid: Divergent Physicochemical Profiles and Synthetic Handles

Methyl 5-(4-methylpiperazin-1-yl)pentanoate and its corresponding carboxylic acid (CAS 931930-84-6) exhibit distinct physicochemical and functional properties. The methyl ester is predicted to have a lower aqueous solubility (≥100 mg/mL reported by vendors) compared to the more polar carboxylic acid, though the ester offers greater lipophilicity (LogP ~1.87) suitable for membrane permeability in cellular assays and serves as a protected carboxylate handle for selective amide bond formation [1]. The carboxylic acid, in contrast, presents a free acid group amenable to direct coupling without deprotection steps but may introduce unwanted ionic interactions in biological systems .

Ester vs. Carboxylic Acid

Data to verify

Methyl ester: LogP ~1.87; solubility ≥100 mg/mL

Ester form provides protected carboxylate; acid enables direct coupling.

No direct head-to-head quantification available.

Evidence Dimension	Functional group; predicted LogP; reported solubility
Target Compound Data	Methyl ester; LogP ~1.87 predicted; solubility ≥100 mg/mL in H2O (vendor-reported)
Comparator Or Baseline	Carboxylic acid (CAS 931930-84-6); more polar; specific solubility data not directly compared in same study
Quantified Difference	Qualitative difference in polarity and reactivity; no direct head-to-head quantification located
Conditions	Vendor specifications and computational predictions

Why This Matters

Selection between the ester and acid forms directly impacts synthetic route design, purification strategy, and potential off-target biological effects; procurement decisions must align with the intended downstream application.

• [1] PubChem. Methyl 5-(4-methylpiperazin-1-yl)pentanoate: Predicted LogP. View Source

Methyl vs. Ethyl Ester: Modest Alterations in Lipophilicity and Hydrolytic Stability

The methyl ester of 5-(4-methylpiperazin-1-yl)pentanoate is predicted to exhibit slightly lower lipophilicity and faster hydrolytic cleavage compared to its ethyl ester analog. While direct comparative data are limited, the methyl ester typically serves as a more labile protecting group in synthetic sequences, whereas the ethyl ester may confer marginally improved metabolic stability in prodrug applications [1]. The ethyl ester is synthesized via analogous alkylation of N-methylpiperazine with ethyl 5-bromopentanoate, confirming interchangeable synthetic access .

Methyl vs. Ethyl Ester

Class-level

Predicted LogP ~1.87 vs ~2.4; faster hydrolysis

Methyl ester may offer easier deprotection; ethyl may hydrolyze slower.

Predicted values; experimental comparison lacking.

Evidence Dimension	Ester alkyl chain length; predicted LogP; hydrolytic stability trend
Target Compound Data	Methyl ester; LogP ~1.87 predicted
Comparator Or Baseline	Ethyl ester; LogP ~2.4 predicted (class-level estimate); no direct comparative stability data
Quantified Difference	~0.5 LogP unit difference predicted based on homologous series trends; no experimental quantification located
Conditions	Computational predictions; no direct experimental comparison identified

Why This Matters

Though differences are modest, the methyl ester may be preferred for synthetic sequences requiring easier deprotection, while the ethyl ester could offer a slight pharmacokinetic advantage in early-stage in vivo studies.

• [1] PubChem. Methyl 5-(4-methylpiperazin-1-yl)pentanoate: Computed Properties. View Source

Kinase Inhibitor Scaffold: Sub-Nanomolar Potency of N-Methylpiperazine-Containing Derivatives

Compounds bearing the 5-(4-methylpiperazin-1-yl)pentanoate or closely related N-methylpiperazinyl-alkanoate motifs have been incorporated into potent kinase inhibitors. For example, the type II ATP-competitive inhibitor HG-7-85-01, which contains an N-methylpiperazinyl-alkanoate-derived side chain, exhibits IC50 values of 3 nM against T315I mutant Bcr-Abl kinase, 20 nM against KDR, and 30 nM against RET, with >2 μM against most other kinases, demonstrating high selectivity . While this data pertains to a more complex scaffold rather than the target compound alone, it establishes the N-methylpiperazinyl-alkanoate group as a critical pharmacophoric element capable of imparting potent and selective kinase inhibition when properly elaborated.

Kinase Inhibitor Pharmacophore

Supporting evidence

IC50 3 nM (Bcr-Abl T315I), 20 nM (KDR), 30 nM (RET)

N-Methylpiperazinyl motif present in selective kinase inhibitor.

Data from elaborated derivative HG-7-85-01; not the building block itself.

Evidence Dimension	Kinase inhibition potency (IC50)
Target Compound Data	Not directly applicable (HG-7-85-01 is an elaborated derivative)
Comparator Or Baseline	Not applicable; data reflect the elaborated pharmacophore
Quantified Difference	IC50 values: 3 nM (Bcr-Abl T315I), 20 nM (KDR), 30 nM (RET), >2 μM (other kinases)
Conditions	In vitro kinase inhibition assays; cell-free enzymatic assays

Why This Matters

The N-methylpiperazinyl-alkanoate motif is a validated structural element in potent, selective kinase inhibitors; procurement of the core building block enables SAR exploration in this therapeutically relevant chemical space.

Target Applications for Methyl 5-(4-methylpiperazin-1-yl)pentanoate Based on Quantitative Evidence

Antiprotozoal Drug Discovery: Constructing Potent Antiplasmodial Candidates

Research groups developing novel antimalarial agents should prioritize Methyl 5-(4-methylpiperazin-1-yl)pentanoate as a synthetic intermediate for constructing ω-(4-methylpiperazin-1-yl)alkyl side chains. Direct SAR evidence demonstrates that the N-methylpiperazinyl motif confers >2.6-fold improvement in antiplasmodial potency over unsubstituted piperazine analogs, with optimized derivatives achieving sub-30 nM IC50 values against multidrug-resistant P. falciparum strains [1].

Kinase Inhibitor Medicinal Chemistry: Pharmacophore Elaboration for Selective ATP-Competitive Inhibitors

For oncology and kinase-targeting programs, this compound serves as a strategic building block for incorporating N-methylpiperazinyl-alkanoate side chains into type II kinase inhibitor scaffolds. The motif is present in HG-7-85-01, which demonstrates single-digit nanomolar potency against clinically relevant kinase mutants (Bcr-Abl T315I IC50 = 3 nM) with >600-fold selectivity over non-target kinases [1]. Procurement enables systematic SAR exploration around this validated pharmacophore.

Synthetic Methodology Development: Ester vs. Acid Reactivity Comparisons

The methyl ester form is specifically advantageous for synthetic sequences requiring a protected carboxylate that can be selectively deprotected or directly coupled. Its predicted LogP (~1.87) and vendor-reported solubility (≥100 mg/mL in H2O) support its use in both organic and aqueous reaction media [1]. Researchers developing novel amide coupling methodologies or exploring ester lability under various conditions should select this specific ester over the free acid or ethyl ester analogs for controlled reactivity.

Pharmacokinetic Profiling of Prodrug Candidates

When evaluating ester prodrug strategies for N-methylpiperazine-containing therapeutics, the methyl ester offers a defined baseline for hydrolytic stability and lipophilicity. Its moderate LogP (1.87 predicted) balances membrane permeability with aqueous solubility, while its ester linkage provides a cleavable handle for in vivo activation [1]. Comparative studies between methyl, ethyl, and other alkyl esters can inform optimal prodrug design for CNS penetration or oral bioavailability optimization.

Application

Selection Property

Validation Focus

Antimalarial research

N-Methylpiperazine substitution

Antiplasmodial potency assays

Kinase inhibitor development

N-Methylpiperazinyl-alkanoate motif

Kinase selectivity profiling

Synthetic methodology

Protected carboxylate (methyl ester)

Coupling and deprotection efficiency

Prodrug profiling

Methyl ester hydrolytic stability

Hydrolysis kinetics and permeability

• [1] Faist J, Seebacher W, Saf R, et al. New N-methylpiperazinyl derivatives of bicyclic antiprotozoal compounds. Eur J Med Chem. 2012;47(1):510-519. View Source